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Introduction

1,2-di-(9,10-dibromo)stearoyl-sn-glycero-3-phosphocholine, commonly referred to as 18:0
(9,10-dibromo) PC, is a synthetically modified phospholipid that serves as a powerful tool in
biophysical and structural biology research. This brominated phosphatidylcholine is particularly
valuable for investigating the structure and function of membrane-associated proteins and lipid
bilayers. The introduction of bromine atoms onto the acyl chains of the stearic acid moieties
provides a unique set of properties that are leveraged in advanced analytical techniques such
as fluorescence quenching and X-ray anomalous diffraction. This guide provides a
comprehensive overview of the technical details, experimental applications, and methodologies
associated with the use of 18:0 (9,10-dibromo) PC.

Physicochemical Properties

18:0 (9,10-dibromo) PC is a derivative of 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC),
with two bromine atoms attached to each of the stearoyl chains at the 9th and 10th carbon
positions. These heavy atoms significantly alter the electron density of the acyl chains without
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dramatically changing the overall physicochemical behavior of the lipid compared to its

unsaturated counterparts.
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Full Chemical Name

1,2-di-(9,10-dibromo)stearoyl-

sn-glycero-3-phosphocholine

[1](2]

18:0 (9,10-dibromo) PC,

Synonyms ) ] [1]
di(9,10-dibromo)stearoyl PC

CAS Number 217075-01-9 [1][2]

Molecular Formula C44H84Br4NO8P [1]

Molecular Weight

1105.73 g/mol

[1]

Physical State

Powder or solid

[1]

Purity Typically >99% [1]

Storage -20°C in a dry environment [1]
Soluble in chloroform and

Solubility other organic solvents. Forms [3]

vesicles in aqueous solutions.

Hydrophobic Thickness of
Bilayer

~27 A

Average Distance of Br from

Glycerol Backbone

~7.2 A

Key Applications and Experimental Protocols

The unique properties of 18:0 (9,10-dibromo) PC make it an invaluable tool in two primary

areas of membrane research: fluorescence quenching for determining the depth of membrane

penetration and X-ray anomalous diffraction for high-resolution structural studies of lipid

bilayers.
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Fluorescence Quenching Parallax Method

Principle: The parallax method is a fluorescence quenching technique used to determine the
depth of a fluorescent probe within a lipid membrane.[4][5][6] By incorporating a quencher, in
this case, the bromine atoms of 18:0 (9,10-dibromo) PC, at a known depth within the
membrane, the quenching of a nearby fluorophore can be measured. By using a series of
brominated lipids with bromine atoms at different positions along the acyl chain, a depth profile
of the fluorophore can be constructed.

Experimental Protocol:
e Liposome Preparation:

o Prepare a lipid mixture containing the desired ratio of a non-brominated matrix lipid (e.g.,
1,2-dioleoyl-sn-glycero-3-phosphocholine, DOPC) and 18:0 (9,10-dibromo) PC in an
organic solvent (typically chloroform).

o The protein or peptide of interest, containing an intrinsic (e.g., tryptophan) or extrinsic
fluorophore, is added to the lipid mixture.

o The organic solvent is evaporated under a stream of nitrogen to form a thin lipid film on
the wall of a glass vial.

o The lipid film is further dried under vacuum for at least 2 hours to remove any residual
solvent.

o The lipid film is hydrated with an appropriate agueous buffer by vortexing, resulting in the
formation of multilamellar vesicles (MLVSs).

o To obtain unilamellar vesicles (LUVs) of a defined size, the MLV suspension is subjected
to several freeze-thaw cycles followed by extrusion through a polycarbonate membrane
with a specific pore size (e.g., 100 nm).[7][8][9]

e Fluorescence Measurement:

o The fluorescence emission spectrum of the fluorophore-containing protein or peptide in
the liposomes is recorded in the absence of the brominated lipid (100% matrix lipid). This
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serves as the reference (Fo).

o The fluorescence emission spectrum is then recorded for samples containing increasing
mole fractions of 18:0 (9,10-dibromo) PC.

o The degree of fluorescence quenching (F/Fo) is calculated for each concentration of the
guencher.

e Data Analysis (Parallax Method):

o The quenching data is analyzed using the parallax method equations to calculate the
distance of the fluorophore from the center of the bilayer. This involves comparing the
guenching efficiencies of lipids brominated at different depths.[4]

Click to download full resolution via product page

Fluorescence Quenching Parallax Method Workflow.

X-ray Anomalous Diffraction

Principle: X-ray anomalous diffraction is a technique used to determine the phases of diffracted
X-rays, which is a major challenge in crystallography.[10][11][12] By using atoms that exhibit
significant anomalous scattering at specific X-ray wavelengths (in this case, bromine), the
phase information can be retrieved. 18:0 (9,10-dibromo) PC is used to label lipid bilayers,
allowing for the direct determination of the electron density profile of the membrane.[10][11]

Experimental Protocol:
e Sample Preparation:

o 18:0 (9,10-dibromo) PC is dissolved in a suitable organic solvent (e.g., chloroform or a
mixture of chloroform and trifluoroethanol).
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o The lipid solution is deposited onto a flat substrate (e.g., a silicon wafer) to form a thin,
uniform film.

o The solvent is evaporated under a stream of nitrogen and then under vacuum.

o The lipid film is hydrated in a controlled humidity chamber to form well-oriented lipid
multilayers. The hydration level can be controlled to induce different lipid phases.

o X-ray Diffraction Data Collection:

o The hydrated lipid sample is mounted on a goniometer in an X-ray beamline, typically at a
synchrotron source which provides tunable X-ray wavelengths.

o Diffraction patterns are collected at multiple X-ray wavelengths around the bromine K-
absorption edge. This is crucial for maximizing the anomalous signal.

o The sample is typically rotated during data collection to obtain a complete diffraction
pattern.

o Data Analysis:

o The intensities of the Bragg reflections are measured from the diffraction patterns at each
wavelength.

o The anomalous scattering factors for bromine are used to solve the phase problem and
calculate the electron density profile of the lipid bilayer.

o This allows for the precise localization of the bromine atoms and, by extension, the
conformation of the lipid acyl chains within the bilayer.
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X-ray Anomalous Diffraction Workflow.

Signaling Pathways and Logical Relationships

While 18:0 (9,10-dibromo) PC is not directly involved in signaling pathways as an endogenous
molecule, its use in research helps to elucidate the structural basis of signaling events at the
membrane. For example, by determining the precise location and orientation of a
transmembrane receptor's domains, researchers can infer how ligand binding might induce
conformational changes that propagate a signal across the membrane.

The logical relationship in its application is based on the principle of using a labeled molecule
to probe the structure of a larger assembly.
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Logical relationship of 18:0 (9,10-dibromo) PC in research.

Conclusion

18:0 (9,10-dibromo) PC is a highly specialized and powerful tool for researchers in membrane
biology, biophysics, and drug development. Its ability to act as a heavy-atom label for X-ray
diffraction and as a quencher for fluorescence studies provides a unique avenue for obtaining
high-resolution structural and topographical information about membrane proteins and lipid
bilayers. The detailed experimental protocols and the understanding of the underlying
principles outlined in this guide are intended to facilitate the effective use of this valuable
research reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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